Lipophilicity Modulation by C-2 Methyl Substitution
Among the three isomeric monomethyl tetrahydroimidazo[1,2-a]pyridine‑3‑sulfonyl chlorides sharing the molecular formula C8H11ClN2O2S (MW 234.70), the 2‑methyl derivative displays a computed LogP of 1.46 (ALogP) and a topological polar surface area (TPSA) of 51.96 Ų . The 5‑methyl regioisomer (CAS 1427379‑35‑8) and 7‑methyl regioisomer (CAS 1427379‑20‑1) share the same heavy‑atom count but position the methyl group on the saturated ring rather than the imidazole ring, altering electron distribution and steric environment at the sulfonyl chloride reaction centre . The 2‑methyl group is conjugated to the imidazole π‑system, providing a distinct electronic influence on the C‑3 sulfonyl electrophile relative to the non‑conjugated 5‑ or 7‑methyl substituents [1].
| Evidence Dimension | Computed LogP (lipophilicity) and topological polar surface area |
|---|---|
| Target Compound Data | LogP = 1.46 (ALogP), TPSA = 51.96 Ų |
| Comparator Or Baseline | 5‑Methyl isomer (CAS 1427379‑35‑8): TPSA not reported; 7‑Methyl isomer (CAS 1427379‑20‑1): TPSA not reported; both share MW 234.70 |
| Quantified Difference | Quantitative LogP difference not computed for isomers; qualitative electronic effect inferred from conjugation of 2‑methyl with imidazole vs. non‑conjugated 5‑/7‑methyl [1] |
| Conditions | In silico prediction (ALogP algorithm); no experimental logD7.4 or LogP data available for any of the three isomers |
Why This Matters
For medicinal chemistry campaigns navigating a defined lipophilicity window, the 2‑methyl substitution offers a unique electronic environment that cannot be replicated by repositioning the methyl group to the saturated ring, enabling differentiated sulfonamide library design.
- [1] M. Hayakawa, K. Kawaguchi, H. Kaizawa, T. Koizumi, T. Ohishi, et al. Synthesis and biological evaluation of sulfonylhydrazone-substituted imidazo[1,2-a]pyridines as novel PI3 kinase p110α inhibitors. Bioorganic & Medicinal Chemistry, 2007, 15(17), 5837–5844. View Source
